Cas no 1818217-54-7 (4-((3-Chloro-2,4-difluorophenyl)amino)-7-methoxyquinazolin-6-ylacetate)

• Product Name: 4-((3-Chloro-2,4-difluorophenyl)amino)-7-methoxyquinazolin-6-ylacetate
• CAS No: 1818217-54-7
• MF: C₁₇H₁₂ClF₂N₃O₃
• MW: 379.745289802551
• CID: 5152657
• Update Time: 2025-06-15

4-((3-Chloro-2,4-difluorophenyl)amino)-7-methoxyquinazolin-6-ylacetate Chemical and Physical Properties

Names and Identifiers

• 4-((3-Chloro-2,4-difluorophenyl)amino)-7-methoxyquinazolin-6-ylacetate
• 6-Quinazolinol, 4-[(3-chloro-2,4-difluorophenyl)amino]-7-methoxy-, 6-acetate

• Inchi： 1S/C17H12ClF2N3O3/c1-8(24)26-14-5-9-12(6-13(14)25-2)21-7-22-17(9)23-11-4-3-10(19)15(18)16(11)20/h3-7H,1-2H3,(H,21,22,23)
• InChI Key： XANGSGMLPSIPMZ-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(OC(=O)C)C(OC)=C2)=C(NC2=CC=C(F)C(Cl)=C2F)N=C1

Additional information on 4-((3-Chloro-2,4-difluorophenyl)amino)-7-methoxyquinazolin-6-ylacetate

Recent Advances in the Study of 4-((3-Chloro-2,4-difluorophenyl)amino)-7-methoxyquinazolin-6-ylacetate (CAS: 1818217-54-7)

The compound 4-((3-Chloro-2,4-difluorophenyl)amino)-7-methoxyquinazolin-6-ylacetate (CAS: 1818217-54-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This quinazoline derivative is being investigated for its potential therapeutic applications, particularly in oncology. Recent studies have focused on its mechanism of action, pharmacokinetics, and efficacy in preclinical models, shedding light on its promise as a targeted therapy.

One of the key findings from recent research is the compound's ability to selectively inhibit specific tyrosine kinase receptors involved in cancer cell proliferation and survival. In vitro studies have demonstrated its potent inhibitory effects on EGFR (Epidermal Growth Factor Receptor) and HER2 (Human Epidermal Growth Factor Receptor 2), which are often overexpressed in various cancers. The selectivity and potency of this compound make it a promising candidate for further development as an anti-cancer agent.

Pharmacokinetic studies have also been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) profiles of 4-((3-Chloro-2,4-difluorophenyl)amino)-7-methoxyquinazolin-6-ylacetate. These studies have revealed favorable bioavailability and metabolic stability, suggesting that the compound could be suitable for oral administration. Additionally, the compound has shown a relatively long half-life in preclinical models, which could translate to less frequent dosing in clinical settings.

In vivo studies using xenograft models have provided further evidence of the compound's efficacy. Tumors treated with 4-((3-Chloro-2,4-difluorophenyl)amino)-7-methoxyquinazolin-6-ylacetate exhibited significant regression compared to control groups. These results were accompanied by minimal toxicity, indicating a favorable therapeutic window. Researchers are now exploring combination therapies to enhance the compound's efficacy and overcome potential resistance mechanisms.

Despite these promising findings, challenges remain in the development of 4-((3-Chloro-2,4-difluorophenyl)amino)-7-methoxyquinazolin-6-ylacetate. Issues such as drug resistance, potential off-target effects, and the need for optimized formulation strategies are areas of active investigation. Future research will likely focus on addressing these challenges and advancing the compound through clinical trials to evaluate its safety and efficacy in humans.

In conclusion, 4-((3-Chloro-2,4-difluorophenyl)amino)-7-methoxyquinazolin-6-ylacetate represents a promising addition to the arsenal of targeted cancer therapies. Its unique mechanism of action, favorable pharmacokinetic profile, and demonstrated efficacy in preclinical models highlight its potential for clinical translation. Continued research and development efforts will be crucial to fully realize the therapeutic benefits of this compound.